![molecular formula C18H15N3O3S B2736011 N-(5,5-dioxido-2-phenyl-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide CAS No. 681265-46-3](/img/structure/B2736011.png)
N-(5,5-dioxido-2-phenyl-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide
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Description
N-(5,5-dioxido-2-phenyl-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide is a chemical compound that has been of interest to researchers due to its potential therapeutic applications. It is a heterocyclic compound that contains both sulfur and nitrogen atoms in its structure. In
Scientific Research Applications
- N-(5,5-dioxido-2-phenyl-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide derivatives have been studied for their antifungal properties. These compounds show promise in inhibiting fungal growth and may be useful in developing new antifungal agents .
- Researchers have explored the antitumor effects of this compound. Some derivatives exhibit superior activity compared to commercial positive controls. Investigating their mechanisms of action and potential for cancer therapy is an ongoing area of interest .
- The unique structure of this compound makes it suitable for bioconjugation and drug delivery applications. By attaching targeting ligands or therapeutic payloads, it could enhance drug specificity and efficacy .
- Carbohydrates play essential roles in biological processes. The compound’s glycosylhydrazide moiety could be utilized in glycosylation studies, including glycan capture, glycoarrays, and glycopeptide analog synthesis .
- Incorporating pharmacophores into sugar templates is a strategy for developing bioactive compounds. Researchers can explore the structural diversity of this compound by modifying its sugar-like portion .
- The unique heterocyclic scaffold of this compound may find applications in materials science. Its ability to form supramolecular assemblies or act as a building block for functional materials warrants investigation.
Antifungal Activity
Antitumor Activity
Bioconjugation and Drug Delivery
Glycosylation Studies
Chemical Biology and Pharmacophore Design
Materials Science and Supramolecular Chemistry
properties
IUPAC Name |
N-(5,5-dioxo-2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15N3O3S/c22-18(13-7-3-1-4-8-13)19-17-15-11-25(23,24)12-16(15)20-21(17)14-9-5-2-6-10-14/h1-10H,11-12H2,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UMZWSCVELCNFFR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=C(N(N=C2CS1(=O)=O)C3=CC=CC=C3)NC(=O)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(5,5-dioxido-2-phenyl-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide |
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